
Unraveling "AI 3-23445": An Analysis of a Non-
Public Identifier

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AI 3-23445

Cat. No.: B1664462 Get Quote

An in-depth technical guide on the systemic properties of "AI 3-23445" cannot be provided, as

this identifier does not correspond to a publicly recognized or documented entity in the

scientific literature or chemical databases.

Extensive searches for "AI 3-23445" have failed to yield any substantive information that would

form the basis of a technical whitepaper for researchers, scientists, and drug development

professionals. The identifier appears in a limited number of documents in disparate contexts,

none of which provide the detailed experimental, quantitative, or mechanistic data required to

fulfill the user's request.

The term "AI 3-23445" was found within a document from the Paul Sabatier University in

Toulouse, France, in the context of a list of chemicals.[1] However, it is presented without a

corresponding Chemical Abstracts Service (CAS) number, which is the standard for unique

chemical identification. This suggests that "AI 3-23445" may be an internal or proprietary

identifier within a specific research project or a particular software's database, such as the

QSAR Toolbox mentioned in the document.

Other occurrences of similar numerical strings are found in entirely unrelated fields, including

astronomical archives and mathematical publications, indicating that these are coincidental and

not relevant to a biological or chemical entity.

Without publicly available research papers, clinical trial data, or entries in established chemical

and biological databases, it is not possible to:
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Summarize quantitative data into structured tables.

Provide detailed methodologies for key experiments.

Create diagrams for signaling pathways, experimental workflows, or logical relationships.

It is likely that "AI 3-23445" is a confidential internal designation for a compound or a process

that has not been disclosed in the public domain. Therefore, the core requirements of the

request, including data presentation, experimental protocols, and visualizations, cannot be met.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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